Cas no 2137944-12-6 (1-(4,4-Difluoropyrrolidin-2-yl)ethanone)

• Product Name: 1-(4,4-Difluoropyrrolidin-2-yl)ethanone
• CAS No: 2137944-12-6
• MF: C₆H₉F₂NO
• MW: 149.138568639755
• CID: 6427910
• PubChem ID: 21016049
• Update Time: 2025-06-25

1-(4,4-Difluoropyrrolidin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-difluoropyrrolidin-2-yl)ethan-1-one
• WDQGVOFOCJKLFV-UHFFFAOYSA-N
• EN300-796344
• 1-(4,4-difluoropyrrolidin-2-yl)ethanone
• SCHEMBL24576135
• 2137944-12-6
• 1-(4,4-Difluoropyrrolidin-2-yl)ethanone

• Inchi： 1S/C6H9F2NO/c1-4(10)5-2-6(7,8)3-9-5/h5,9H,2-3H2,1H3
• InChI Key： WDQGVOFOCJKLFV-UHFFFAOYSA-N
• SMILES： FC1(CNC(C(C)=O)C1)F

Computed Properties

• Exact Mass: 149.06522023g/mol
• Monoisotopic Mass: 149.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(4,4-Difluoropyrrolidin-2-yl)ethanone

Introduction to 1-(4,4-Difluoropyrrolidin-2-yl)ethanone (CAS No. 2137944-12-6)

1-(4,4-Difluoropyrrolidin-2-yl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 2137944-12-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a difluoropyrrolidine moiety and a ketone functional group, has garnered attention due to its structural complexity and potential biological activities. The presence of fluorine atoms in the 4,4-difluoropyrrolidin-2-yl substituent not only influences its electronic properties but also enhances its metabolic stability, making it a valuable scaffold for drug development.

The ketone group in the molecular structure of 1-(4,4-Difluoropyrrolidin-2-yl)ethanone serves as a versatile handle for further chemical modifications. This feature allows chemists to explore various derivatization strategies, including condensation reactions, oxidation, and reduction processes, which can lead to the synthesis of novel analogs with tailored pharmacological properties. The compound's ability to undergo selective functionalization makes it a promising candidate for exploring new therapeutic avenues.

In recent years, the pharmaceutical industry has seen a surge in interest for fluorinated heterocycles due to their enhanced binding affinity and improved pharmacokinetic profiles. The difluoropyrrolidine core in 1-(4,4-Difluoropyrrolidin-2-yl)ethanone aligns with this trend, as it has been reported to exhibit favorable interactions with biological targets. Studies have demonstrated that fluorinated pyrrolidines can modulate enzyme activity and receptor binding, making them attractive for developing treatments against various diseases.

One of the most compelling aspects of 1-(4,4-Difluoropyrrolidin-2-yl)ethanone is its potential in the development of central nervous system (CNS) therapeutics. The combination of the pyrrolidine ring and the ketone group provides a structural framework that can interact with neurotransmitter receptors and ion channels. Preliminary research suggests that derivatives of this compound may exhibit properties relevant to treating neurological disorders such as epilepsy and depression. The fluorine atoms further contribute to its lipophilicity, facilitating blood-brain barrier penetration—a critical factor for CNS drugs.

The synthesis of 1-(4,4-Difluoropyrrolidin-2-yl)ethanone involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the preparation of the difluoropyrrolidine precursor through nucleophilic substitution reactions followed by condensation with acetone or an acetylating agent to introduce the ketone functionality. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve higher regioselectivity and yield optimization.

The chemical properties of 1-(4,4-Difluoropyrrolidin-2-yl)ethanone, particularly its reactivity and stability under various conditions, make it a fascinating subject for mechanistic studies. Researchers are exploring how the electronic effects of the fluorine atoms influence reaction pathways, which could provide insights into designing more efficient synthetic routes. Additionally, computational methods such as density functional theory (DFT) are being utilized to predict molecular interactions and optimize drug-like properties.

From a medicinal chemistry perspective, the versatility of 1-(4,4-Difluoropyrrolidin-2-yl)ethanone lies in its ability to serve as a building block for libraries of compounds. By systematically varying substituents around the core structure, researchers can screen for molecules with enhanced potency and reduced side effects. This approach is particularly relevant in hit-to-drug development pipelines, where rapid access to structurally diverse candidates is essential.

The role of fluorine in modulating metabolic pathways cannot be overstated. In many cases, introducing fluorine atoms into a molecule can prevent rapid degradation by enzymes such as cytochrome P450 oxidases. This metabolic stability is crucial for ensuring that therapeutic agents remain active long enough to exert their intended effect. For instance, fluoroaromatic compounds have long been recognized for their increased bioavailability and prolonged half-lives in vivo.

Recent advancements in biocatalysis have opened new possibilities for synthesizing complex molecules like 1-(4,4-Difluoropyrrolidin-2-yl)ethanone more efficiently. Enzymatic methods offer high selectivity and mild reaction conditions compared to traditional chemical approaches. By leveraging engineered enzymes or natural catalysts, researchers can achieve sustainable production processes that align with green chemistry principles.

The future directions for research on 1-(4,4-Difluoropyrrolidin-2-yl)ethanone are promising and multifaceted. Investigating its pharmacological profile across different disease models will be key to unlocking its therapeutic potential. Additionally, exploring its role in combination therapies could provide synergistic benefits when used alongside existing treatments. Collaborative efforts between academia and industry will be essential to translate laboratory findings into clinical applications.

In conclusion,1-(4,4-Difluoropyrrolidin-2-yl)ethanone (CAS No. 2137944-12-6) represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of features—such as the presence of fluorine atoms and a reactive ketone group—makes it an invaluable tool for medicinal chemists seeking new drug candidates. As research continues to uncover its full potential,this compound is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.